Cas no 1216376-15-6 (1-(4-bromo-2,6-difluorophenoxy)-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride)

• Product Name: 1-(4-bromo-2,6-difluorophenoxy)-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride
• CAS No: 1216376-15-6
• MF: C₂₀H₂₄BrClF₂N₂O₃
• MW: 493.76997089386
• CID: 6439531
• Update Time: 2025-05-20

1-(4-bromo-2,6-difluorophenoxy)-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2,6-difluorophenoxy)-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride
• 1-Piperazineethanol, α-[(4-bromo-2,6-difluorophenoxy)methyl]-4-(2-methoxyphenyl)-, hydrochloride (1:2)

• Inchi： 1S/C20H23BrF2N2O3.ClH/c1-27-19-5-3-2-4-18(19)25-8-6-24(7-9-25)12-15(26)13-28-20-16(22)10-14(21)11-17(20)23;/h2-5,10-11,15,26H,6-9,12-13H2,1H3;1H
• InChI Key： ILFSPHPWPSVXQU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N1CCN(CC(O)COC2C(=CC(Br)=CC=2F)F)CC1)C.Cl

Additional information on 1-(4-bromo-2,6-difluorophenoxy)-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride

Introduction to 1-(4-bromo-2,6-difluorophenoxy)-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride (CAS No: 1216376-15-6)

The compound 1-(4-bromo-2,6-difluorophenoxy)-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride, identified by its CAS number 1216376-15-6, represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules that exhibit promising pharmacological properties, making it a subject of intense interest for researchers and drug developers. The structural features of this molecule, particularly its 4-bromo-2,6-difluorophenoxy and 4-(2-methoxyphenyl)piperazine moieties, contribute to its unique chemical and biological profile. These components are strategically designed to interact with biological targets in a manner that could lead to therapeutic benefits.

In recent years, the pharmaceutical industry has seen a surge in the development of novel compounds that incorporate fluorine and bromine atoms due to their ability to enhance metabolic stability and binding affinity. The presence of difluorine substituents in the aromatic ring not only improves the compound's lipophilicity but also modulates its electronic properties, which are crucial for effective receptor interaction. Similarly, the bromo group introduces additional conformational flexibility, allowing the molecule to adopt multiple binding orientations that could improve its efficacy against biological targets.

The piperazine moiety is another key structural element in this compound. Piperazine derivatives are well-known for their role as pharmacophores in various therapeutic agents, particularly those targeting central nervous system (CNS) disorders. The specific substitution pattern in this molecule, featuring a 2-methoxyphenyl group attached to the piperazine ring, is thought to enhance its interaction with certain neurotransmitter receptors. This could potentially make it a valuable candidate for treating conditions such as depression, anxiety, and other CNS-related disorders.

Recent studies have highlighted the importance of 1-(4-bromo-2,6-difluorophenoxy)-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride in preclinical research due to its unique chemical properties. Researchers have observed that this compound exhibits significant binding affinity for several key receptors involved in neurological function. The combination of the 4-bromo-2,6-difluorophenoxy and 4-(2-methoxyphenyl)piperazine groups appears to synergize effectively, leading to potent pharmacological activity. This has prompted further investigation into its potential as a lead compound for the development of new therapeutic agents.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine and bromine atoms into the aromatic ring is particularly challenging due to their reactivity and sensitivity to various environmental factors. However, advancements in synthetic methodologies have made it possible to incorporate these elements with greater ease and efficiency. The final product, 1-(4-bromo-2,6-difluorophenoxy)-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride, is obtained after careful purification steps to ensure that it meets the stringent requirements for pharmaceutical use.

In terms of pharmacological activity, preliminary studies suggest that this compound may have significant therapeutic potential. Its ability to interact with multiple receptors has opened up possibilities for treating a wide range of diseases. For instance, its interaction with serotonin receptors could make it useful in treating mood disorders, while its effects on dopamine receptors might be beneficial in managing symptoms associated with neurodegenerative diseases. Additionally, the compound's structural features may contribute to its ability to cross the blood-brain barrier, which is essential for CNS-targeting drugs.

The dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for formulation into pharmaceutical products. This salt form also improves its bioavailability upon administration, which is critical for achieving therapeutic efficacy. Researchers have noted that the dihydrochloride version maintains the pharmacological properties of the free base while offering advantages in terms of handling and storage.

As research continues to evolve, new applications for 1-(4-bromo-2,6-difluorophenoxy)-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride are likely to emerge. The growing interest in fluorinated and brominated compounds underscores their importance in modern drug design. This compound serves as an excellent example of how strategic molecular design can lead to the discovery of novel therapeutic agents with significant clinical potential.

The development of this compound also highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaboration ensures that synthetic challenges are addressed while also ensuring that biological activity is optimized. The success stories involving molecules like 1-(4-bromo-2,6-difluorophenoxy)-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride demonstrate how innovation in one area can drive progress across multiple disciplines.

In conclusion,1-(4-bromo - 2 , 6 - difluorophenoxy ) - 3 - 4 - ( 2 - methoxy phenyl ) piperazin - 1 - yl propan - 2 - ol dihydrochloride (CAS No: 1216376 - 15 - 6) represents a significant advancement in medicinal chemistry with promising pharmacological properties. Its unique structural features make it a valuable candidate for further research and development into new therapeutic agents. As our understanding of biological systems continues to grow,this compound will likely play an important role in addressing some of today's most challenging medical conditions.